Densipolic acid
Overview
Description
12R-HODE is a lipid.
Scientific Research Applications
1. Densipolic Acid in Biomaterial Engineering
Densipolic acid has been identified in various research contexts, particularly in the area of biomaterials and bioengineering. For example, densification processes in cellulose bulk materials, which utilize chemical components including densipolic acid, show promise in creating high-performance materials from wood. These materials benefit from the inherent structural directionality of wood and their renewable nature, making them suitable for sustainable engineering applications (Frey et al., 2018).
2. Densipolic Acid in Nanoparticle Research
Densipolic acid also plays a role in the development of dendrimer-encapsulated nanoparticles (DENs). These nanoparticles are used as model electrocatalysts, and densipolic acid, among other compounds, contributes to the synthesis and functional properties of these nanoparticles. Such research aids in advancing our understanding of correlations between nanoparticle structure and catalytic function, which is crucial in various fields including energy, medicine, and environmental science (Anderson et al., 2015).
3. Densipolic Acid in Polymer Science
In polymer science, densipolic acid-related compounds are used to enhance the properties of polymers. For instance, dendronized polymers, which may incorporate elements similar to densipolic acid, are being explored for their use in layer-by-layer assembly techniques. These advanced materials show potential in applications ranging from environmental remediation to nanomedicine, due to their ability to host various substances and interact with different chemical environments (Bhattacharya et al., 2013).
4. Densipolic Acid in Environmental Applications
The application of densipolic acid and related compounds extends to environmental science, particularly in areas like water purification and oil dispersion. Dendritic polymers, which may include components similar to densipolic acid, demonstrate significant promise in these fields due to their unique physicochemical properties. Such materials can play a critical role in addressing contemporary environmental challenges (Bhattacharya et al., 2013).
properties
CAS RN |
7121-47-3 |
|---|---|
Molecular Formula |
C18H32O3 |
Molecular Weight |
296.4 g/mol |
IUPAC Name |
(9Z,12R,15Z)-12-hydroxyoctadeca-9,15-dienoic acid |
InChI |
InChI=1S/C18H32O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h3-4,9,12,17,19H,2,5-8,10-11,13-16H2,1H3,(H,20,21)/b4-3-,12-9-/t17-/m1/s1 |
InChI Key |
OKIDIWHWTIMACU-MNEPGTOVSA-N |
Isomeric SMILES |
CC/C=C\CC[C@H](C/C=C\CCCCCCCC(=O)O)O |
SMILES |
CCC=CCCC(CC=CCCCCCCCC(=O)O)O |
Canonical SMILES |
CCC=CCCC(CC=CCCCCCCCC(=O)O)O |
synonyms |
densipolic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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